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Compound of Interest

Compound Name:
4-Chloronaphthalene-1-

carbaldehyde

CAS No.: 5471-26-1

Cat. No.: B1606312

Get Quote

An In-Depth Technical Guide to 4-Chloronaphthalene-1-carbaldehyde

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with 4-Chloronaphthalene-1-carbaldehyde. It

provides an in-depth analysis of its chemical identity, synthesis, properties, and applications,

grounded in established scientific principles and methodologies.

Core Identification and Molecular Architecture
4-Chloronaphthalene-1-carbaldehyde is a substituted aromatic aldehyde, a derivative of

naphthalene. Understanding its fundamental identifiers and structure is critical for its

application in complex synthetic pathways.

CAS Number: 5471-26-1[1][2][3][4]

Molecular Formula: C₁₁H₇ClO[1][2]

Molecular Weight: 190.63 g/mol [1][2]
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IUPAC Name: 4-chloronaphthalene-1-carbaldehyde

The molecular architecture consists of a naphthalene bicyclic aromatic system, with a chlorine

atom substituted at the 4-position and a formyl (aldehyde) group at the 1-position. This specific

substitution pattern dictates its reactivity and steric profile, influencing its utility as a building

block in organic synthesis. The electron-withdrawing nature of both the chlorine atom and the

aldehyde group impacts the electron density of the naphthalene ring system, rendering it

susceptible to specific types of chemical transformations.

Synthesis Protocol: A Validated Approach
The synthesis of 4-Chloronaphthalene-1-carbaldehyde can be effectively achieved through

the formylation of 1-chloronaphthalene. The following protocol is a robust and reproducible

method derived from established chemical literature.[1]

Experimental Protocol: Formylation of 1-
Chloronaphthalene
Objective: To synthesize 4-chloronaphthalene-1-carbaldehyde via a Lewis acid-catalyzed

formylation reaction.

Materials:

1-Chloronaphthalene (Starting Material)[5][6][7]

1,1-Dichlorodimethyl ether (Reagent)[1]

Tin(IV) chloride (SnCl₄), 1.0 M solution in dichloromethane (Catalyst)[1]

Dichloromethane (CH₂Cl₂), anhydrous (Solvent)

Water (for quenching)

Saturated aqueous sodium chloride solution (Brine)

Sodium sulfate (Na₂SO₄), anhydrous (Drying agent)

Step-by-Step Methodology:
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Catalyst Preparation: In a clean, dry reaction vessel under an inert atmosphere, a solution of

tin(IV) chloride (1.0 M in dichloromethane, 6.7 g, 0.026 mole) in 10 mL of dichloromethane is

stirred.[1]

Reagent Addition: To the stirred catalyst solution, 1,1-dichlorodimethyl ether (3.0 g, 0.026

mole) is added. The resulting mixture is stirred for one hour at ambient temperature. This

step forms the reactive electrophilic species.[1]

Substrate Introduction: A solution of 1-chloronaphthalene (2.8 mL, 0.021 mole) is then added

to the reaction mixture.[1]

Reaction Incubation: The reaction is stirred at ambient temperature for approximately 18

hours to ensure complete conversion.[1]

Work-up and Quenching: Upon completion, the reaction is carefully quenched by the addition

of water. The organic layer is separated and washed sequentially with water and then with a

saturated aqueous solution of sodium chloride.[1]

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate and

filtered. The filtrate is then concentrated under reduced pressure to yield the crude product.

[1]

Purification: The resulting residue, approximately 2.1 grams of the title compound, can be

further purified by standard techniques such as column chromatography or recrystallization

to achieve high purity.[1]

Causality and Experimental Rationale
The choice of tin(IV) chloride as a Lewis acid catalyst is pivotal. It activates the 1,1-

dichlorodimethyl ether, facilitating the generation of a potent electrophile which then undergoes

an electrophilic aromatic substitution reaction with the electron-rich naphthalene ring of 1-

chloronaphthalene. The formylation occurs preferentially at the 4-position due to the directing

effects of the chloro substituent and the steric hindrance at the peri-position (8-position). The

aqueous work-up is essential to deactivate the catalyst and remove water-soluble byproducts.

Synthesis Workflow Diagram
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Synthesis Workflow for 4-Chloronaphthalene-1-carbaldehyde
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Caption: A step-by-step workflow for the synthesis of 4-Chloronaphthalene-1-carbaldehyde.
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Physicochemical Properties
A summary of the key physical and chemical properties of 4-Chloronaphthalene-1-
carbaldehyde is provided below. These properties are essential for its handling, storage, and

application in various experimental setups.

Property Value Source

CAS Number 5471-26-1 [1][2][3][4]

Molecular Formula C₁₁H₇ClO [1][2]

Molecular Weight 190.63 g/mol [1][2]

Appearance Expected to be a solid at RT Inferred

Purity ≥98% (Commercially available) [3]

Applications in Research and Drug Development
The naphthalene scaffold is a privileged structure in medicinal chemistry, appearing in

numerous FDA-approved drugs and biologically active compounds.[8][9] Its derivatives are

explored for a wide range of therapeutic applications, including anticancer, antimicrobial, and

anti-inflammatory activities.[8]

4-Chloronaphthalene-1-carbaldehyde serves as a versatile intermediate for the synthesis of

more complex naphthalene-based molecules. The aldehyde functionality is a reactive handle

for a variety of chemical transformations, including:

Reductive Amination: To introduce amine functionalities, creating precursors for

pharmacologically active agents.

Wittig and Related Olefination Reactions: To extend the carbon chain and introduce double

bonds.

Oxidation: To form the corresponding carboxylic acid (4-chloro-1-naphthalenecarboxylic

acid), another valuable synthetic intermediate.
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Condensation Reactions: With various nucleophiles to form Schiff bases, heterocycles, and

other complex structures.

The presence of the chloro group also offers a site for nucleophilic aromatic substitution or

cross-coupling reactions, further enhancing its synthetic utility.[10] The strategic placement of

the chloro and aldehyde groups allows for regioselective modifications, which is a critical

aspect of rational drug design.[11] For instance, naphthalene-based compounds have been

investigated as potential inhibitors for enzymes like the SARS-CoV papain-like protease

(PLpro), highlighting the relevance of this scaffold in antiviral drug discovery.[11]

Logical Relationship Diagram
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Caption: Reactivity and application pathways of 4-Chloronaphthalene-1-carbaldehyde.
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As with all chemical reagents, 4-Chloronaphthalene-1-carbaldehyde should be handled with

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Operations should be conducted in a well-ventilated fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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[https://www.benchchem.com/product/b1606312/docs#4-chloronaphthalene-1-carbaldehyde-
cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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